Cas no 753003-11-1 (1H-Imidazole-4,5-dicarbonitrile,2-ethynyl-1-methyl-(9CI))

• Product Name: 1H-Imidazole-4,5-dicarbonitrile,2-ethynyl-1-methyl-(9CI)
• CAS No: 753003-11-1
• MF: C₈H₄N₄
• MW: 156.144160270691
• CID: 561762
• Update Time: 2023-03-29

1H-Imidazole-4,5-dicarbonitrile,2-ethynyl-1-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dicarbonitrile,2-ethynyl-1-methyl-
• 1H-Imidazole-4,5-dicarbonitrile,2-ethynyl-1-methyl-(9CI)
• 1H-Imidazole-4,5-dicarbonitrile, 2-ethynyl-1-methyl-

• Inchi： 1S/C8H4N4/c1-3-8-11-6(4-9)7(5-10)12(8)2/h1H,2H3
• InChI Key： FQDGYBODOQFYMK-UHFFFAOYSA-N
• SMILES： C1(C#C)N(C)C(C#N)=C(C#N)N=1

Computed Properties

• Exact Mass: 156.044
• Monoisotopic Mass: 156.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4A^2